Cas no 79888-43-0 (3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid)

• Product Name: 3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid
• CAS No: 79888-43-0
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 3061656
• PubChem ID: 680766
• Update Time: 2025-06-10

3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-ylamino)-4-oxobutanoic acid
• Oprea1_280998
• KSC-09-229B
• 4-[(2E)-1,3-benzothiazol-2(3H)-ylideneamino]-4-oxobutanoic acid
• 3-[(1,3-benzothiazol-2-yl)carbamoyl]propanoic acid
• 79888-43-0
• 4-(benzo[d]thiazol-2-ylamino)-4-oxobutanoic acid
• KUC106867N
• SMR000123219
• F0769-0063
• Oprea1_610028
• CCG-15747
• Z223847326
• STK028230
• AKOS000595948
• SR-01000407571
• SR-01000407571-1
• N-Benzothiazol-2-yl-succinamic acid
• MLS000523241
• CHEMBL1603481
• AKOS005380166
• HMS1676F03
• 3-{[(2E)-3H-1,3-BENZOTHIAZOL-2-YLIDENE]CARBAMOYL}PROPANOIC ACID
• STL115123
• CS-0345873
• HMS2423E24
• 3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid

• Inchi： 1S/C11H10N2O3S/c14-9(5-6-10(15)16)13-11-12-7-3-1-2-4-8(7)17-11/h1-4H,5-6H2,(H,15,16)(H,12,13,14)
• InChI Key： WOKXXZWQHBQFEA-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 250.04121336Da
• Monoisotopic Mass: 250.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid

3-(1,3-Benzothiazol-2-yl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 79888-43-0, commonly referred to as 3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzothiazole, a heterocyclic aromatic compound, and incorporates a carboxylic acid group, making it a versatile building block for various chemical reactions and applications.

Benzothiazole itself is a well-known structure in organic chemistry, characterized by its two nitrogen atoms in the ring system. The substitution at the 2-position of the benzothiazole ring with a carbamoylpropanoic acid group introduces unique electronic and steric properties to the molecule. This modification enhances its potential for use in drug design, where fine-tuning of molecular properties is crucial for achieving desired biological activities.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry. For instance, researchers have explored the role of these compounds in inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The carbamoylpropanoic acid moiety in this compound has been shown to enhance bioavailability and stability, making it an attractive candidate for drug development.

Moreover, 3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid has demonstrated potential in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could pave the way for applications in catalysis and sensor technology.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher efficiency and yield.

From an analytical standpoint, 3-(1,3-benzothiazol-2-yl)carbamoylpropanoic acid can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and confirm its identity with high precision.

Looking ahead, the versatility of this compound suggests that it will continue to be a valuable tool in both academic research and industrial applications. Its role in drug discovery and materials science underscores its significance in modern chemistry.